Cas no 142638-91-3 (5-{1-(tert-butoxy)carbonylpiperidin-4-yl}pentanoic acid)

5-{1-(tert-butoxy)carbonylpiperidin-4-yl}pentanoic acid structure
142638-91-3 structure
Product Name:5-{1-(tert-butoxy)carbonylpiperidin-4-yl}pentanoic acid
CAS No:142638-91-3
MF:C15H27NO4
MW:285.379184961319
MDL:MFCD24466817
CID:1311304
PubChem ID:10731873
Update Time:2025-04-20

5-{1-(tert-butoxy)carbonylpiperidin-4-yl}pentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidinepentanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-
    • 5-{1-(tert-butoxy)carbonylpiperidin-4-yl}pentanoic acid
    • 4-(4-Carboxy-butyl)-piperidine-1-carboxylic acid tert-butyl ester
    • IGAMPJQATITLPV-UHFFFAOYSA-N
    • 142638-91-3
    • AMY21072
    • SCHEMBL4474447
    • EN300-333132
    • 5-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}pentanoic acid
    • 5-(1-(tert-Butoxycarbonyl)piperidin-4-yl)pentanoic acid
    • N-BOC-5-(4-piperidyl)pentanoic acid
    • AT11275
    • 5-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]pentanoic acid
    • Z1508691483
    • 5-(1-(tert-Butoxycarbonyl)piperidin-4-yl)pentanoicacid
    • AKOS034082524
    • MDL: MFCD24466817
    • Inchi: 1S/C15H27NO4/c1-15(2,3)20-14(19)16-10-8-12(9-11-16)6-4-5-7-13(17)18/h12H,4-11H2,1-3H3,(H,17,18)
    • InChI Key: IGAMPJQATITLPV-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC(CCCCC(=O)O)CC1)=O

Computed Properties

  • Exact Mass: 285.19411
  • Monoisotopic Mass: 285.19400834g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.84

5-{1-(tert-butoxy)carbonylpiperidin-4-yl}pentanoic acid Pricemore >>

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